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Compound of Interest

Compound Name: L-Alanine, N-ethyl-, methyl ester
Cat. No.: B8808633
Get Quote
\ J

Executive Safety Summary

Compound Class: Amino Acid Derivative (Secondary Amine / Methyl Ester) Primary Hazards:
Skin/Eye Irritation (H315, H319), Respiratory Irritation (H335).[1] Physical State: Typically
supplied as a Hydrochloride Salt (Solid) or a Free Base (Liquid/Qil).[1] Critical Directive: While
often categorized as "General Irritant,” the ester functionality allows for rapid transdermal
permeation, and the amine moiety presents a sensitization risk.[1] Treat as a Contact Hazard.

[1]

Hazard Identification Table
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L. Operational
Hazard Class GHS Code Description o
Implication

Direct contact can
. L o cause dermatitis.[1]
Skin Irritation H315 Causes skin irritation )
Double gloving

required.

Corneal damage risk
o Causes serious eye from dust or splash.[1]
Eye Irritation H319 L
irritation Goggles mandatory

for liquids.

Inhalation of

] dust/fume triggers
May cause respiratory _ _
STOT-SE H335 T mucosal inflammation.
irritation _
[1] Fume hood use is

non-negotiable.

Engineering Controls & Risk Assessment

Expert Insight: Reliance on PPE alone is a failure of safety planning.[1] The primary barrier
must be engineering controls.[1]

The "Why" Behind the Protocol

» Volatility (Ester Functionality): Methyl esters have higher vapor pressures than their parent
amino acids.[1] Even as a solid salt, hydrolysis can release volatile components.[1]

o Permeation (Amine/Ester): Nitrile rubber has poor long-term resistance to esters and
amines.[1] While nitrile is acceptable for splash protection, it offers little protection against
immersion or prolonged contact.[1]

¢ Sensitization: Secondary amines can act as sensitizers.[1] Repeated low-level exposure may
lead to anaphylactic-type reactions over time.[1]

Mandatory Engineering Controls[1]
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e Primary Containment: All weighing, solubilization, and transfer operations must occur within
a certified Chemical Fume Hood operating at face velocity 80—100 fpm.[1]

 Static Control: If handling the dry powder (salt form), use an ionizing bar or anti-static gun to

prevent particle dispersal.[1]

Personal Protective Equipment (PPE) Matrix

This matrix is designed to address the specific permeation risks of amino acid esters.

PPE Category

Standard Operation
(Weighing/Transfer

)

High-Risk
Operation
(Spill/ISynthesis/He
ating)

Rationale

Hand Protection

Double Nitrile
(Disposable)(Outer: 5

mil, Inner: 4 mil)

Silver Shield / 4H
(Laminate) under
Nitrile

Nitrile degrades
rapidly with esters.[1]
Double layer provides
a "Time to Detect"
buffer.[1]

Eye Protection

Chemical Safety
Goggles (Indirect
Vent)

Face Shield +
Goggles

Safety glasses are
insufficient for liquid
esters which can
"creep" around

frames.[1]

Body Protection

Lab Coat
(Poly/Cotton),
Buttoned

Tyvek® Lab Coat or
Apron

Cotton absorbs
liquids; Tyvek repels
splashes.[1]

Respiratory

Fume Hood (Primary).
[1] If hood
unavailable: N95
(Solid) or Half-Face w/
OV/P100 (Liquid)

Full-Face Respirator
(OV/P100 Cartridges)

Only required if
engineering controls
fail or for large spill
cleanup outside a
hood.[1]

Glove Selection Decision Tree
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Note: Change outer gloves immediately upon any visible splash.[1]

Select Handling Scenario

l

Physical State?

O\

Solid (HCI Salt) Liquid (Free Base)

/ \

Standard PPE: Enhanced PPE:

Double Nitrile Gloves Double Nitrile (Change <15 min)
Safety Glasses w/ Shields Chemical Goggles
Lab Coat Impervious Apron

REQUIRED:
Silver Shield/Laminate Gloves
(Nitrile permeation < 1 min)

Click to download full resolution via product page

Figure 1: PPE Selection Logic based on physical state and volume.[1]

Operational Handling Protocols
A. Weighing & Transfer (Solid Salt)[1]
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» Preparation: Place balance inside the fume hood. If vibration is an issue, use a draft shield,
but do not remove the chemical from the hood.[1]

o Technique: Use a disposable anti-static weighing boat.

e Hygiene: Wipe the exterior of the stock bottle with a dry Kimwipe before returning to storage
to remove invisible dust residues.[1]

B. Liquid Handling (Free Base)

Caution: The free base is likely an oil and may be corrosive.[1]

o Syringe Transfer: Preferred over pouring. Use Luer-lock syringes to prevent needle
detachment.[1]

e Double-Glove Protocol:
o Don inner nitrile gloves (bright color preferred, e.g., orange).[1]
o Don outer nitrile gloves (standard blue/purple).[1]

o Visual Check: If the inner glove color becomes visible through the outer glove
(swelling/degradation), evacuate hands immediately and wash.[1]

Emergency Response & Disposal
Spill Response Workflow

In the event of a spill, speed is critical to prevent ester hydrolysis and amine vapor release.[1]

' 2. Absorb w/ Vermiculite 3. Double Bag Waste 4. Wash Surface

Minor (<50 mL/g) > or Pads Label ‘Amino Acid Ester' (Soap + Water)
g
T

1. Assess Volume/State

Major (>50 mL/g) — 4, 2. Evacuate Area
Call EHS
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Figure 2: Immediate Spill Response Action Plan.

Disposal Protocol

» Waste Stream: Organic Solvents (Non-Halogenated).[1]

e Segregation: Do not mix with strong oxidizers (e.g., Nitric Acid) or strong bases, as this
causes rapid hydrolysis and heat generation.[1]

e Labeling: Clearly label as "L-Alanine, N-ethyl-, methyl ester - Irritant.”

References

» National Center for Biotechnology Information (2023).PubChem Compound Summary for
CID 24938722, N-Ethyl-N-methyl-L-alanine (Structural Analog).[1] Retrieved from [Link]

» University of Pennsylvania, EHRS.Nitrile Glove Chemical Compatibility Reference (Esters &
Amines).[1] Retrieved from [Link]

Disclaimer: This guide is based on "read-across" safety logic using structural analogs and
functional group analysis (Amino Acid Esters). Always consult the specific Safety Data Sheet
(SDS) provided by your vendor before handling.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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